Cas no 2228273-66-1 (1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-1-ol
• CAS No: 2228273-66-1
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 5997718
• PubChem ID: 165627448
• Update Time: 2025-10-30

1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-1-ol
• EN300-1766530
• 1-[1-(2-fluoro-5-methylphenyl)cyclopropyl]ethan-1-ol
• 2228273-66-1

• Inchi： 1S/C12H15FO/c1-8-3-4-11(13)10(7-8)12(5-6-12)9(2)14/h3-4,7,9,14H,5-6H2,1-2H3
• InChI Key： FAYPAUVVCQVESC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1(C(C)O)CC1

Computed Properties

• Exact Mass: 194.110693260g/mol
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-1-ol

1-1-(2-Fluoro-5-Methylphenyl)cyclopropylethan-1-ol: A Comprehensive Overview

1-1-(2-Fluoro-5-Methylphenyl)cyclopropylethan-1-ol, also known by its CAS number 2228273-66-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an alcohol functional group. The presence of fluorine and methyl substituents on the phenyl ring adds complexity to its chemical properties, making it a valuable subject for both theoretical and experimental studies.

The synthesis of 1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-1-ol involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Researchers have employed methods such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to construct the cyclopropane ring and attach the substituted phenyl group. These methods not only demonstrate the efficiency of transition metal catalysts but also underscore the importance of stereocontrol in achieving the desired product. Recent advancements in asymmetric catalysis have further enhanced the ability to synthesize enantiomerically enriched samples, which are crucial for biological studies.

The structural features of 1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-1-ol make it an attractive candidate for various applications. In pharmaceutical research, cyclopropane-containing compounds are known for their potential as kinase inhibitors, particularly in targeting protein kinases involved in cancer progression. The fluorine substituent on the phenyl ring enhances lipophilicity, which is often desirable for drug candidates aiming to cross biological membranes. Additionally, the alcohol functional group provides a site for further chemical modifications, enabling researchers to explore diverse bioisosteres and prodrugs.

Recent studies have focused on the biological activity of 1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-1-ol, particularly its effects on cellular signaling pathways. In vitro assays have shown that this compound exhibits moderate inhibitory activity against several kinases, suggesting its potential as a lead compound in drug discovery programs. Furthermore, computational modeling techniques such as molecular docking and dynamics simulations have provided insights into its binding modes and interactions with target proteins. These findings highlight the importance of structural optimization in enhancing both potency and selectivity.

In terms of environmental impact, 1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-1-ol has been subjected to ecotoxicological assessments to evaluate its potential risks to aquatic life. Results indicate that while it shows low acute toxicity to standard test organisms, chronic exposure studies are required to fully understand its long-term effects. Regulatory agencies have emphasized the need for comprehensive risk assessments to ensure safe handling and disposal practices during industrial applications.

The development of efficient analytical methods for detecting and quantifying 1-1-(2-fluoro-5-methylphenyl)cyclopropylethan-ol-ol has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been optimized to achieve accurate quantification at trace levels. These advancements are critical for ensuring quality control in manufacturing processes and compliance with regulatory standards.

In conclusion, 1-1-(2-fluoro-5-methylphenyl))cyclopropylethan-ol, or CAS No. 2228273-66-1, represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent advances in synthesis and biological evaluation, positions it as a valuable tool for future research endeavors.